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Cat. No.: B1148699 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1-BROMONONANE-D19

Introduction
1-Bromononane-D19 is the fully deuterated isotopologue of 1-bromononane. As a stable

isotope-labeled compound, it serves as a valuable tool in various scientific disciplines,

particularly in tracer studies for metabolic and pharmacokinetic analysis, and as a contrast

agent in neutron scattering experiments.[1][2] The substitution of protium (¹H) with deuterium

(²H or D) imparts a greater mass and a stronger carbon-deuterium (C-D) bond compared to the

carbon-hydrogen (C-H) bond. These differences can lead to greater metabolic stability and

subtle but measurable changes in physical properties.[2][3] This document provides a

comprehensive overview of the known physical characteristics of 1-Bromononane-D19,

general experimental protocols for its characterization, and logical workflows relevant to its

synthesis and analysis.

Physicochemical Properties
The definitive physical properties of 1-Bromononane-D19 are not extensively documented in

publicly available literature. However, key identifiers and properties have been reported. For

properties such as boiling point, melting point, and density, data from its non-deuterated

counterpart, 1-Bromononane, are provided as a close approximation. It is important to note that

deuterated compounds typically exhibit slight variations in these values compared to their

protium analogues.
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Table 1: Summary of Physical and Chemical Data for 1-Bromononane-D19 and its Non-

Deuterated Analogue

Property 1-Bromononane-D19
1-Bromononane (Non-
Deuterated Analogue)

CAS Number 1219805-90-9[4][5] 693-58-3[5][6]

Chemical Formula C₉D₁₉Br[4] C₉H₁₉Br[6][7]

Molecular Weight 226.27 g/mol [4] 207.15 g/mol [7]

Appearance Neat Liquid[4]
Clear, colorless to pale yellow

liquid[6][8][9]

Boiling Point Not explicitly reported.
201 °C (at 760 Torr)[8]; 94.5-95

°C (at 11 Torr)[10]

Melting Point Not explicitly reported. -29 °C[8][10]

Density Not explicitly reported. 1.4533 g/cm³[10]

Refractive Index Not explicitly reported. 1.4530-1.4560 (@ 20°C)[9]

Solubility in Water
Not explicitly reported;

expected to be insoluble.
Insoluble[6][8]

Purity ≥98 atom % D[5] ≥98.5% (GC)[9]

SMILES

[2H]C([2H])([2H])C([2H])

([2H])C([2H])([2H])C([2H])

([2H])C([2H])([2H])C([2H])

([2H])C([2H])([2H])C([2H])

([2H])C([2H])([2H])Br[4][5]

CCCCCCCCCBr[7]

InChI Key
AYMUQTNXKPEMLM-

KIJKOTCYSA-N[4]

AYMUQTNXKPEMLM-

UHFFFAOYSA-N[7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-
Bromononane-D19 are not readily available. However, standard methodologies for
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characterizing liquid organic compounds would be employed. The level of deuteration is

typically confirmed using mass spectrometry and Nuclear Magnetic Resonance (NMR)

spectroscopy.

General Protocol for Determination of Deuteration Level
Mass Spectrometry (MS):

Objective: To determine the molecular weight and the isotopic distribution of the sample.

Methodology: A sample of 1-Bromononane-D19 is ionized, typically using electrospray

ionization (ESI) or electron ionization (EI). The mass-to-charge ratio (m/z) of the resulting

ions is analyzed.

Analysis: The percentage of deuteration is calculated by analyzing the isotope distribution

of the molecular ion peak.[11][12] The relative intensities of the peaks corresponding to

different numbers of deuterium atoms (isotopologues) are used to calculate the overall

deuteration level.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the positions and extent of deuteration.

Methodology:

¹H-NMR: A proton NMR spectrum is acquired. The absence or significant reduction of

signals in the regions corresponding to the nonyl chain protons confirms successful H/D

exchange. Residual proton signals can be used to quantify the remaining ¹H content.

²H-NMR: A deuterium NMR spectrum is acquired to confirm the presence of deuterium

at the expected positions on the carbon skeleton.

Analysis: The deuteration ratio can be estimated by comparing the integrals of residual

proton signals in ¹H-NMR spectra against a known internal standard.[12]

General Protocol for Physical Property Measurement
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Standard IUPAC methods would be used to determine the physical properties of 1-
Bromononane-D19.

Boiling Point Determination:

Methodology: The boiling point can be determined using a distillation apparatus at

atmospheric pressure or under reduced pressure. A small sample is heated, and the

temperature at which the liquid and vapor phases are in equilibrium is recorded.

Melting Point Determination:

Methodology: For a substance that is liquid at room temperature, the melting point (or

freezing point) is determined by cooling the sample in a controlled manner. The

temperature at which the first solid crystals appear upon slow cooling is recorded using a

cryostat or a similar apparatus.

Density Measurement:

Methodology: The density is measured using a pycnometer or a digital density meter at a

controlled temperature (e.g., 20 °C). The mass of a known volume of the substance is

determined and used to calculate the density.

Refractive Index Measurement:

Methodology: An Abbe refractometer is used to measure the refractive index of the liquid

sample at a specified temperature (e.g., 20 °C) and wavelength (typically the sodium D-

line, 589 nm).

Logical and Experimental Workflows
The synthesis and characterization of a deuterated compound like 1-Bromononane-D19
follows a logical progression from starting materials to a fully characterized final product. This

workflow ensures the identity and purity of the isotopically labeled compound.
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General Workflow for Synthesis and Characterization of Deuterated Compounds

Synthesis

Purification & Characterization

Final Analysis

Select Starting Material
(e.g., Nonanoic Acid)

Deuteration Reaction
(e.g., H/D Exchange via Catalyst)

Reaction Work-up
& Crude Product Isolation

Purification
(e.g., Distillation, Chromatography)

Initial Characterization
(TLC, GC-MS)

Purity CheckRe-purify if needed

Structural Confirmation
& Purity Analysis

Physical Property
Measurement

Confirmed Pure Sample

Final Product:
1-Bromononane-D19

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of deuterated compounds.
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This diagram illustrates the typical process, starting from a non-deuterated precursor and

proceeding through deuteration, purification, and comprehensive analysis to yield the final,

well-characterized deuterated product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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